Cas no 62113-94-4 (2H-1-Benzopyran-2-one, 5-methyl-7-[(methylsulfonyl)oxy]-)

• Product Name: 2H-1-Benzopyran-2-one, 5-methyl-7-[(methylsulfonyl)oxy]-
• CAS No: 62113-94-4
• MF: C₁₁H₁₀O₅S
• MW: 254.259102344513
• CID: 457686
• PubChem ID: 12365213
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 5-methyl-7-[(methylsulfonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 5-methyl-7-[(methylsulfonyl)oxy]-
• (5-methyl-2-oxochromen-7-yl) methanesulfonate
• 5-Methyl-2-oxo-2H-1-benzopyran-7-yl methanesulfonate
• DTXSID80494408
• 62113-94-4

• Inchi： 1S/C11H10O5S/c1-7-5-8(16-17(2,13)14)6-10-9(7)3-4-11(12)15-10/h3-6H,1-2H3
• InChI Key： JOBVAEJLHDNSDK-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1=CC2=C(C=CC(=O)O2)C(C)=C1

Computed Properties

• Exact Mass: 254.0249
• Monoisotopic Mass: 254.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67